Fmoc-Ser(Trt)-OH
Overview
Description
Fmoc-Ser(Trt)-OH is a derivative of the amino acid serine, where the side-chain hydroxyl group is protected by a trityl (Trt) group and the alpha-amino group is protected by a 9-fluorenylmethyloxycarbonyl (Fmoc) group . It is used in solid-phase peptide synthesis .
Synthesis Analysis
The synthesis of Fmoc-Ser(Trt)-OH involves the use of trityl protected amino acids, which results in purer products than when standard t-Bu protected amino acids are utilized . The side-chain Trt group can be selectively removed with 1% TFA in DCM containing 5% TIS or 20% dichloroacetic acid in DCM .Molecular Structure Analysis
The molecular formula of Fmoc-Ser(Trt)-OH is C37H31NO5 . It has a molar mass of 569.65 g/mol .Chemical Reactions Analysis
In the context of peptide synthesis, the Trt protecting group in Fmoc-Ser(Trt)-OH can be selectively removed, enabling the side-chain hydroxyl group to be selectively modified while the derivative is attached to the solid support . This makes it an excellent derivative for the synthesis of phosphoserine containing peptides and peptides modified at the serine side-chain .Physical And Chemical Properties Analysis
Fmoc-Ser(Trt)-OH is a white to slight yellow to beige powder . It has a melting point of 200 °C .Scientific Research Applications
Solid Phase Synthesis of Phosphoserine Peptides : Fmoc-Ser(Trt)-OH plays a crucial role in the synthesis of serine phosphopeptides, contributing significantly to research in Alzheimer's Disease. This method enables the synthesis of complex peptides, such as tau phosphopeptide, which is crucial in studying tau protein's abnormal form in Alzheimer's disease brain (Shapiro et al., 1996).
Stereoselective Polymer-Supported Synthesis : This compound is used in the polymer-supported synthesis of various acid derivatives, demonstrating its versatility in creating diverse chemical structures. This application is significant for the development of new pharmaceutical compounds (Králová et al., 2017).
Histidine Protection in Peptide Synthesis : The trityl (Trt) group in Fmoc-Ser(Trt)-OH is ideal for protecting the His amino acid in peptide syntheses, especially when combined with Fmoc in N α and other mild acidolysis-cleavable protecting groups. This aspect is vital for synthesizing complex peptides with specific amino acid sequences (Sieber & Riniker, 1987).
Preparation of N-Fmoc-O-Trt-Hydroxyamino Acids : Fmoc-Ser(Trt)-OH is essential for preparing N-Fmoc-O-Trt derivatives of serine, threonine, and tyrosine, used in solid phase peptide synthesis. This is crucial for synthesizing partially protected peptides like ACTH and peptide T 12 (Barlos et al., 1991).
Solid Phase Peptide Synthesis with Cysteine Derivatives : This compound demonstrates excellent synthesis characteristics when used in Fmoc solid phase peptide synthesis, particularly in synthesizing peptides like Somatostatin. Its efficient deprotection properties using trifluoroacetic acid are particularly noteworthy (Mccurdy, 1989).
Synthesis of Protected Norcysteines for Fmoc-Strategy : Fmoc-Ser(Trt)-OH is compared with other protected norcysteines for its effectiveness in Fmoc-strategy, demonstrating the compound's relevance in the synthesis of complex peptides (Samant & Rivier, 2007).
Vitamin B6-Conjugated Peptides Synthesis : It is used in the synthesis of N-(4'-pyridoxyl)peptides, highlighting its importance in conjugating peptides with vitamins, which has implications in drug delivery and biochemical studies (Zhu & Stein, 1994).
Chemical Protein Synthesis : It facilitates chemical protein synthesis by fully convergent and one-pot native chemical ligations, proving its utility in the efficient synthesis of complex proteins (Kar et al., 2020).
Self-Assembled Structures Formation : Fmoc-Ser(Trt)-OH is significant in forming self-assembled structures with potential applications in material science and nanotechnology. The ability to control morphological changes in these structures is especially promising (Kshtriya, Koshti, & Gour, 2021).
Safety And Hazards
properties
IUPAC Name |
(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-trityloxypropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C37H31NO5/c39-35(40)34(38-36(41)42-24-33-31-22-12-10-20-29(31)30-21-11-13-23-32(30)33)25-43-37(26-14-4-1-5-15-26,27-16-6-2-7-17-27)28-18-8-3-9-19-28/h1-23,33-34H,24-25H2,(H,38,41)(H,39,40)/t34-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCARTONYOJORBQ-UMSFTDKQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OCC(C(=O)O)NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OC[C@@H](C(=O)O)NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C37H31NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60467933 |
Source
|
| Record name | Fmoc-Ser(Trt)-OH | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60467933 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
569.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Fmoc-Ser(Trt)-OH | |
CAS RN |
111061-56-4 |
Source
|
| Record name | N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-O-(triphenylmethyl)-L-serine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=111061-56-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Fmoc-Ser(Trt)-OH | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60467933 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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